Cas no 637776-83-1 (5-[(E)-2-(3,4,5-Trihydroxyphenyl)ethenyl]benzene-1,2,3-triol)

5-[(E)-2-(3,4,5-Trihydroxyphenyl)ethenyl]benzene-1,2,3-triol Properties

Names and Identifiers

• 1,2,3-Benzenetriol,5,5'-(1E)-1,2-ethenediylbis-
• 4,3',5'-TRIHYDROXYRESVERATROL
• 5,5'-(1E)-1,2-Ethenediylbis-1,2,3-benzenetriol
• 3,3',4,4',5,5'-hexahydroxy-trans-stilbene
• BDBM50351474
• Stilbene-3,3',4,4',5,5'-hexaol
• (E)-3,3',4,4',5,5'-Hexahydroxystilbene
• 5-[(E)-2-(3,4,5-trihydroxyphenyl)vinyl]benzene-1,2,3-triol
• 5-[(E)-2-(3,4,5-Trihydroxyphenyl)ethenyl]benzene-1,2,3-triol
• AC-24225
• SCHEMBL4608754
• 5-[(1E)-2-(3,4,5-trihydroxyphenyl)ethenyl]benzene-1,2,3-triol
• AS-66882
• A834523
• (E)-5,5'-(Ethene-1,2-diyl)bis(benzene-1,2,3-triol)
• D93535
• 637776-83-1
• 5-[2-(3,4,5-trihydroxyphenyl)ethenyl]benzene-1,2,3-triol
• 5-[(E)-2-(3,4,5-trihydroxyphenyl)ethenyl]benzene-1,2,3-triol
• 5-[2-(3,4,5-Trihydroxyphenyl)vinyl]benzene-1,2,3-triol
• AKOS015915175
• CHEMBL1819531
• 4,3',5'-Trihydroxy resveratrol
• +Expand

• MDL： MFCD12407155
• InChIKey： ZUIXFZJBOJTTET-OWOJBTEDSA-N
• Inchi： 1S/C14H12O6/c15-9-3-7(4-10(16)13(9)19)1-2-8-5-11(17)14(20)12(18)6-8/h1-6,15-20H/b2-1+
• SMILES： O([H])C1C(=C(C([H])=C(C=1[H])/C(/[H])=C(\[H])/C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 276.06300
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 276.063
• Heavy Atom Count: 20
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 121

Experimental Properties

• LogP: 2.09060
• PSA: 121.38000